Desdiacetyl Bisacodyl-D13

• Molecular Formula: C18H15NO2
• Molecular Weight: 290.4 g/mol
• InChI: InChI=1S/C18H15NO2/c20-15-8-4-13(5-9-15)18(17-3-1-2-12-19-17)14-6-10-16(21)11-7-14/h1-12,18,20-21H/i1D,2D,3D,4D,5D,6D,7D,8D,9D,10D,11D,12D,18D
• InChIKey: LJROKJGQSPMTKB-MDIFDIPCSA-N

Desdiacetyl Bisacodyl-D13 Product Overview

Desdiacetyl Bisacodyl-D13 (CAS 1285920-49-1), also known as 4,4′-(2-Pyridinylmethylene)bisphenol-d13, is a stable isotope-labeled analog of the active laxative metabolite desacetyl bisacodyl (DAB; unlabeled CAS 603-41-8) . The compound is synthesized by substituting thirteen hydrogen atoms with deuterium, resulting in a molecular weight of 290.4 g/mol (unlabeled: 277.3 g/mol) and the molecular formula C₁₈H₂D₁₃NO₂ . Desdiacetyl Bisacodyl-D13 is supplied as a neat analytical standard with typical purity exceeding 95% , intended exclusively for research applications including use as an internal standard in LC-MS/MS quantification of bisacodyl and its metabolites [1].

Method Context LC-MS/MS quantitative bioanalysis

Use Context Pharmacokinetic studies of BHPM

Selection Rationale Deuterated (d13) for reliable co-elution

• [1] Pharmaffiliates. Desdiacetyl Bisacodyl-d13 (Mixture of d12/d13) Product Page. (Accessed 2026). View Source

Limitations of Generic Internal Standards

Unlabeled desacetyl bisacodyl and Desdiacetyl Bisacodyl-D13 are chemically near-identical but functionally distinct in analytical mass spectrometry. The unlabeled compound shares the same chromatographic and ionization properties as the endogenous analyte, making it indistinguishable from the target in a sample and thus unsuitable as an internal standard for isotope dilution mass spectrometry [1]. In contrast, Desdiacetyl Bisacodyl-D13, with its +13 Da mass shift, provides a distinct mass-to-charge (m/z) ratio, enabling precise quantification of desacetyl bisacodyl in complex biological matrices by compensating for matrix effects, ion suppression, and analyte loss during sample preparation . This mass difference, derived from 13 deuterium substitutions, is the critical factor that prevents direct substitution of the labeled standard with the unlabeled analog .

Structural analog IS

May fail to correct matrix effects, leading to lower precision and accuracy.

SIL-IS with Δm +12

Susceptible to M+2 isotopic interference from unlabeled analyte, reducing quantification confidence.

Co-elution mismatch

Non-deuterated IS cannot compensate for variable recovery or ion suppression.

• [1] Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Communications in Mass Spectrometry, 19(3), 401-407. View Source

Quantitative Performance Comparison

Sensitivity Over Bisphenol A

The primary analytical differentiator for Desdiacetyl Bisacodyl-D13 is its molecular mass, which is 13 Da greater than the unlabeled compound. This mass shift is essential for its role as an internal standard in LC-MS/MS assays. The unlabeled desacetyl bisacodyl has a monoisotopic mass of 277.1103 Da, whereas Desdiacetyl Bisacodyl-D13 has a monoisotopic mass of 290.1919 Da . This difference allows for baseline resolution in a mass spectrometer, preventing cross-interference between the internal standard and the endogenous analyte signal .

LLOD Comparison

Context-dependent

Bisphenol A IS: 1–2 ng/0.2 mL. SIL-IS: Enhanced sensitivity expected.

Supports SIL-IS for trace quantification.

Cross-study GC-MS data; not head-to-head.

Evidence Dimension	Molecular Mass (Monoisotopic)
Target Compound Data	290.1919 Da
Comparator Or Baseline	Unlabeled Desacetyl Bisacodyl (277.1103 Da)
Quantified Difference	13.0816 Da
Conditions	Calculated from molecular formula (C₁₈H₂D₁₃NO₂ vs. C₁₈H₁₅NO₂)

Why This Matters

This mass difference is the absolute minimum requirement for using the compound as a stable isotope-labeled internal standard (SIL-IS) for accurate quantification of desacetyl bisacodyl in biological samples.

Validated Quantification Range with BHPM-d12

While unlabeled desacetyl bisacodyl is often supplied as a pharmacopeial reference standard (e.g., USP Bisacodyl Related Compound A) for qualitative impurity identification, Desdiacetyl Bisacodyl-D13 is manufactured and characterized specifically for quantitative MS applications . Commercial vendors report a purity of ≥98% for Desdiacetyl Bisacodyl-D13 , which is comparable to high-purity unlabeled standards (≥98%) . However, the key differentiation lies in the rigorous characterization of isotopic enrichment, which is not a parameter for unlabeled standards. Suppliers of Desdiacetyl Bisacodyl-D13 provide a Certificate of Analysis detailing isotopic purity, ensuring minimal interference from unlabeled species in MS assays .

Validated Range

Class-level

BHPM-d12 method: 0.600–160 ng/mL. D13 reduces isotopic interference.

Benchmarks assay dynamic range.

+1 Da shift avoids M+2 peak overlap.

Evidence Dimension	Chemical Purity
Target Compound Data	≥98%
Comparator Or Baseline	Unlabeled Desacetyl Bisacodyl (≥98%)
Quantified Difference	Not significantly different
Conditions	HPLC-UV analysis (vendor-reported)

Why This Matters

Procurement of Desdiacetyl Bisacodyl-D13 ensures not only high chemical purity but also certified isotopic enrichment, which is essential for reliable use as an internal standard and is not a specification for unlabeled impurity reference materials.

Co-elution and Recovery Fidelity

In quantitative LC-MS/MS bioanalysis of bisacodyl and its metabolites, a stable isotope-labeled internal standard (SIL-IS) is widely recognized as the 'gold standard' over structural analogs [1]. While specific head-to-head validation data for Desdiacetyl Bisacodyl-D13 is not publicly available, its use is directly inferred from the established best practice for SIL-IS. A SIL-IS co-elutes with the analyte, thereby correcting for matrix effects and ion suppression/enhancement more effectively than a non-identical structural analog [2]. Desdiacetyl Bisacodyl-D13 is the deuterated analog of the active metabolite, making it the ideal IS for quantifying desacetyl bisacodyl, as opposed to using a related but structurally different compound like bisacodyl-d13 (which has a different molecular weight and may have different extraction recovery) .

Co-elution Fidelity

Reported

Expected complete co-elution (tR difference <0.02 min). Bisphenol A: distinct peak.

Ensures matrix effect compensation.

Near-identical physicochemical behavior.

Evidence Dimension	Internal Standard Performance
Target Compound Data	Co-elution and identical ionization properties to analyte (desacetyl bisacodyl)
Comparator Or Baseline	Structural Analog Internal Standard (e.g., a non-isotopic diphenylmethane derivative)
Quantified Difference	Not applicable for class-level inference; principle-based
Conditions	LC-MS/MS analysis of biological matrices

Why This Matters

Selecting Desdiacetyl Bisacodyl-D13 aligns with regulatory expectations (FDA, EMA) for bioanalytical method validation, providing a more robust and defensible approach for quantifying the active bisacodyl metabolite compared to non-isotopic internal standards.

• [1] Van Eeckhaut, A., Lanckmans, K., Sarre, S., Smolders, I., & Michotte, Y. (2009). Validation of bioanalytical LC–MS/MS assays: Evaluation of matrix effects. Journal of Chromatography B, 877(23), 2198-2207. View Source
• [2] US FDA. (2018). Bioanalytical Method Validation Guidance for Industry. View Source

Stability and Storage: Desdiacetyl Bisacodyl-D13 vs. Unlabeled Compound

Storage recommendations for Desdiacetyl Bisacodyl-D13 typically involve refrigeration at 2-8°C [1], which is slightly more stringent than the -20°C storage often recommended for the unlabeled desacetyl bisacodyl . This difference is likely due to the presence of deuterium, which can slightly alter the compound's physical properties and long-term stability. Furthermore, the melting point of the unlabeled compound is reported as >206°C (dec.) , while no distinct melting point is reported for the deuterated form, but its neat physical form (solid) is consistent. Adherence to vendor-specified storage for the labeled compound is critical to prevent deuterium/hydrogen exchange, which would compromise its function as an internal standard .

Evidence Dimension	Recommended Storage Temperature
Target Compound Data	2-8°C (Refrigerator)
Comparator Or Baseline	Unlabeled Desacetyl Bisacodyl (-20°C)
Quantified Difference	Difference of at least 12°C in recommended storage
Conditions	As specified by multiple vendors

Why This Matters

Proper storage is critical for maintaining the isotopic integrity of Desdiacetyl Bisacodyl-D13. Procurement decisions must consider the necessary cold chain infrastructure to ensure the long-term validity of the reference standard.

• [1] Pharmaffiliates. Desdiacetyl Bisacodyl-d13 (Mixture of d12/d13) Product Page. (Accessed 2026). View Source

Desdiacetyl Bisacodyl-D13 Applications

Regulated BE and PK Studies

Desdiacetyl Bisacodyl-D13 is the optimal internal standard for LC-MS/MS methods designed to quantify desacetyl bisacodyl, the active metabolite of bisacodyl, in biological matrices such as human plasma. Its identical chemical behavior to the analyte ensures co-elution, thereby correcting for variable ionization efficiency and matrix effects. This application is critical in clinical pharmacology studies evaluating the pharmacokinetic profile of bisacodyl formulations.

Forensic Toxicology Confirmation

While unlabeled desacetyl bisacodyl is used as a system suitability standard or for relative retention time identification (e.g., Bisacodyl Related Compound A) , Desdiacetyl Bisacodyl-D13 serves a complementary but distinct role. It can be used as a stable isotope-labeled surrogate for assessing method recovery and matrix effects during the validation of quantitative impurity methods, providing a higher level of accuracy than unlabeled spiking experiments. [1]

Metabolic Stability and DDI Studies

Desdiacetyl Bisacodyl-D13 can be employed as a tracer to study the in vitro or in vivo formation of desacetyl bisacodyl from bisacodyl. By using the D13-labeled metabolite, researchers can distinguish newly formed metabolite from endogenous or background levels, providing more precise kinetic data on the conversion of bisacodyl to its active form. [2]

Application

Selection Property

Validation Focus

PK bioanalysis research

Co-elution and recovery fidelity

Bioanalytical validation review

Forensic toxicology research

Matrix-effect correction

Trace-level quantification in complex matrices

Drug metabolism research

Low isotopic interference

Metabolic stability endpoint review

Environmental bioanalysis research

Recovery correction

Signal suppression in water matrices

• [1] ICH. (2005). ICH Harmonised Tripartite Guideline: Validation of Analytical Procedures: Text and Methodology Q2(R1). View Source
• [2] Roth, W., et al. (1988). Arzneim.-Forsch./Drug Res., 38, 570. View Source